3,3'-[(2-methoxyphenyl)methanediyl]bis(4-hydroxyquinolin-2(1H)-one)

• Molecular Formula: C26H20N2O5
• Molecular Weight: 440.4 g/mol
• IUPAC Name: 4-hydroxy-3-[(4-hydroxy-2-oxo-1H-quinolin-3-yl)-(2-methoxyphenyl)methyl]-1H-quinolin-2-one
• InChI: InChI=1S/C26H20N2O5/c1-33-19-13-7-4-10-16(19)20(21-23(29)14-8-2-5-11-17(14)27-25(21)31)22-24(30)15-9-3-6-12-18(15)28-26(22)32/h2-13,20H,1H3,(H2,27,29,31)(H2,28,30,32)
• InChI Key: SUYMEUIKIXSZTL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(C2=C(C3=CC=CC=C3NC2=O)O)C4=C(C5=CC=CC=C5NC4=O)O

Description

4-HYDROXY-3-[(4-HYDROXY-2-OXO-1,2-DIHYDROQUINOLIN-3-YL)(2-METHOXYPHENYL)METHYL]-1,2-DIHYDROQUINOLIN-2-ONE is a complex organic compound belonging to the quinolone family. Quinolones are known for their diverse biological activities and are widely studied for their potential applications in medicinal chemistry. This compound, with its unique structure, exhibits interesting chemical properties and biological activities that make it a subject of extensive research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-HYDROXY-3-[(4-HYDROXY-2-OXO-1,2-DIHYDROQUINOLIN-3-YL)(2-METHOXYPHENYL)METHYL]-1,2-DIHYDROQUINOLIN-2-ONE typically involves multi-step reactions starting from readily available precursors. One common method involves the reaction of aniline derivatives with malonic acid equivalents under specific conditions . Another approach includes the use of anthranilic acid derivatives . These methods often require precise control of reaction conditions, including temperature, pH, and the use of catalysts to achieve high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure cost-effectiveness and scalability. Techniques such as high-temperature transesterification and ester hydrolysis are employed to produce the compound in significant quantities . The choice of method depends on factors like availability of raw materials, desired purity, and production costs.

Chemical Reactions Analysis

Types of Reactions

4-HYDROXY-3-[(4-HYDROXY-2-OXO-1,2-DIHYDROQUINOLIN-3-YL)(2-METHOXYPHENYL)METHYL]-1,2-DIHYDROQUINOLIN-2-ONE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinone derivatives.

Reduction: Reduction reactions can convert the compound into its corresponding hydroquinone form.

Substitution: Electrophilic and nucleophilic substitution reactions can introduce different functional groups into the molecule.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles and electrophiles for substitution reactions . Reaction conditions vary depending on the desired transformation, with factors like solvent choice, temperature, and reaction time playing crucial roles.

Major Products

The major products formed from these reactions include various quinolone derivatives, each with distinct chemical and biological properties. These derivatives are often studied for their potential therapeutic applications .

Scientific Research Applications

4-HYDROXY-3-[(4-HYDROXY-2-OXO-1,2-DIHYDROQUINOLIN-3-YL)(2-METHOXYPHENYL)METHYL]-1,2-DIHYDROQUINOLIN-2-ONE has a wide range of scientific research applications:

Chemistry: The compound is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: It is investigated for its potential as an enzyme inhibitor and its interactions with biological macromolecules.

Medicine: The compound’s derivatives are explored for their potential as antimicrobial, anticancer, and anti-inflammatory agents.

Industry: It finds applications in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-HYDROXY-3-[(4-HYDROXY-2-OXO-1,2-DIHYDROQUINOLIN-3-YL)(2-METHOXYPHENYL)METHYL]-1,2-DIHYDROQUINOLIN-2-ONE involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can inhibit enzyme activity by binding to the active site or allosteric sites, thereby modulating biochemical pathways . These interactions are often studied using techniques like molecular docking and enzyme assays to understand the compound’s effects at the molecular level.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other quinolone derivatives such as:

• 4-Hydroxy-2-quinolone
• 2-Hydroxyquinoline
• 4-Hydroxyquinoline
• 2,4-Dihydroxyquinoline

Uniqueness

What sets 4-HYDROXY-3-[(4-HYDROXY-2-OXO-1,2-DIHYDROQUINOLIN-3-YL)(2-METHOXYPHENYL)METHYL]-1,2-DIHYDROQUINOLIN-2-ONE apart is its unique structure, which combines multiple functional groups and aromatic systems. This structural complexity contributes to its diverse chemical reactivity and biological activity, making it a valuable compound for research and development .